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Compound of Interest

Compound Name:

Cat. No.:

Elovl6-IN-3

B15617617

L  Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
document provides essential, immediate safety and logistical information for the ELOVL6
inhibitor, Elovl6-IN-3 (CAS No. 712346-06-0), including operational and disposal plans.

Personal Protective Equipment (PPE) and Handling

When working with Elovl6-IN-3, adherence to standard laboratory safety protocols is crucial.
The following table summarizes the recommended personal protective equipment.

PPE Category

Item

Specification

Eye Protection

Safety Glasses with Side
Shields

Recommended

Chemical Goggles

Recommended for splash

hazards

Hand Protection

Chemical-Impermeable Gloves

Required

Body Protection

Laboratory Coat

Required

Recommended when handling

Respiratory Protection Respirator large quantities or in poorly
ventilated areas
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Handling Precautions:

Avoid contact with skin and eyes.

Wear suitable protective clothing.

Handle in a well-ventilated area to avoid the formation of dust and aerosols.

Use non-sparking tools to prevent fire caused by electrostatic discharge.
Store the container tightly closed in a dry, cool, and well-ventilated place.

Keep away from foodstuff containers and incompatible materials.

Emergency Procedures and First Aid

In the event of exposure or accident, immediate and appropriate action is necessary.

Exposure Route

First Aid Measures

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.

Fire

Use dry chemical, carbon dioxide, or alcohol-
resistant foam to extinguish. Wear self-

contained breathing apparatus if necessary.
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Spillage and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and
ensure a safe laboratory environment.

Spillage:

Prevent further leakage or spillage if it is safe to do so.

e Do not let the chemical enter drains.

e Avoid dust formation and breathing vapors, mist, or gas.

e Use personal protective equipment, including chemical-impermeable gloves.

o Ensure adequate ventilation and remove all sources of ignition.

o Evacuate personnel to safe areas and keep people away from and upwind of the spill.
o Collect the spilled material and place it in suitable, closed containers for disposal.
Disposal:

o Discharge into the environment must be avoided.

» Dispose of the chemical in accordance with appropriate local, state, and federal laws and
regulations.

o Adhered or collected material should be promptly disposed of.

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a general experimental workflow for handling a chemical
inhibitor and the signaling pathway it affects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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